Cas no 89946-04-3 (1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate)

1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate structure
89946-04-3 structure
Product name:1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate
CAS No:89946-04-3
MF:C20H24O8
MW:392.399766921997
CID:584897
PubChem ID:71326957

1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate
    • acetic acid,[4-[2-(3,5-dihydroxyphenyl)ethyl]phenyl] acetate
    • 89946-04-3
    • DTXSID10756081
    • Acetic acid--4-[2-(3,5-dihydroxyphenyl)ethyl]phenyl acetate (2/1)
    • Inchi: InChI=1S/C16H16O4.2C2H4O2/c1-11(17)20-16-6-4-12(5-7-16)2-3-13-8-14(18)10-15(19)9-13;2*1-2(3)4/h4-10,18-19H,2-3H2,1H3;2*1H3,(H,3,4)
    • InChI Key: GVRKLRHNUIFCME-UHFFFAOYSA-N
    • SMILES: CC(=O)O.CC(=O)O.CC(=O)OC1=CC=C(C=C1)CCC2=CC(=CC(=C2)O)O

Computed Properties

  • Exact Mass: 392.14711772g/mol
  • Monoisotopic Mass: 392.14711772g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 331
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 141Ų

Recommend Articles

Recommended suppliers
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd